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13-Hydroxyglucopiericidin A 13-Hydroxyglucopiericidin A 13-Hydroxyglucopiericidin A is a natural product found in Streptomyces with data available.
Brand Name: Vulcanchem
CAS No.: 132150-13-1
VCID: VC21246100
InChI: InChI=1S/C31H47NO10/c1-17(11-12-22-21(5)24(35)29(39-6)30(32-22)40-7)9-8-10-18(2)15-20(4)28(19(3)13-14-33)42-31-27(38)26(37)25(36)23(16-34)41-31/h8,10-11,13,15,20,23,25-28,31,33-34,36-38H,9,12,14,16H2,1-7H3,(H,32,35)/b10-8-,17-11-,18-15-,19-13-/t20-,23-,25-,26+,27-,28+,31+/m1/s1
SMILES: CC1=C(NC(=C(C1=O)OC)OC)CC=C(C)CC=CC(=CC(C)C(C(=CCO)C)OC2C(C(C(C(O2)CO)O)O)O)C
Molecular Formula: C31H47NO10
Molecular Weight: 593.7 g/mol

13-Hydroxyglucopiericidin A

CAS No.: 132150-13-1

Cat. No.: VC21246100

Molecular Formula: C31H47NO10

Molecular Weight: 593.7 g/mol

* For research use only. Not for human or veterinary use.

13-Hydroxyglucopiericidin A - 132150-13-1

Specification

Description 13-Hydroxyglucopiericidin A is a natural product found in Streptomyces with data available.
CAS No. 132150-13-1
Molecular Formula C31H47NO10
Molecular Weight 593.7 g/mol
IUPAC Name 2-[(2Z,5Z,7Z,9R,10R,11Z)-13-hydroxy-3,7,9,11-tetramethyl-10-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxytrideca-2,5,7,11-tetraenyl]-5,6-dimethoxy-3-methyl-1H-pyridin-4-one
Standard InChI InChI=1S/C31H47NO10/c1-17(11-12-22-21(5)24(35)29(39-6)30(32-22)40-7)9-8-10-18(2)15-20(4)28(19(3)13-14-33)42-31-27(38)26(37)25(36)23(16-34)41-31/h8,10-11,13,15,20,23,25-28,31,33-34,36-38H,9,12,14,16H2,1-7H3,(H,32,35)/b10-8-,17-11-,18-15-,19-13-/t20-,23-,25-,26+,27-,28+,31+/m1/s1
Standard InChI Key ZNDBGWYPOYJCKZ-KQTYKWADSA-N
Isomeric SMILES CC1=C(NC(=C(C1=O)OC)OC)C/C=C(/C)\C/C=C\C(=C/[C@@H](C)[C@H](/C(=C\CO)/C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)\C
SMILES CC1=C(NC(=C(C1=O)OC)OC)CC=C(C)CC=CC(=CC(C)C(C(=CCO)C)OC2C(C(C(C(O2)CO)O)O)O)C
Canonical SMILES CC1=C(NC(=C(C1=O)OC)OC)CC=C(C)CC=CC(=CC(C)C(C(=CCO)C)OC2C(C(C(C(O2)CO)O)O)O)C

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